Cas no 1261998-93-9 ([1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-(trifluoromethyl)-
• CAS No: 1261998-93-9
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• MDL: MFCD18312746
• CID: 2768477
• Update Time: 2025-05-20

[1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-(trifluoromethyl)-
• 2'-Methoxy-5'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid

• MDL： MFCD18312746
• Inchi： 1S/C15H11F3O3/c1-21-13-7-6-11(15(16,17)18)8-12(13)9-2-4-10(5-3-9)14(19)20/h2-8H,1H3,(H,19,20)
• InChI Key： WVBOCNPEOZESGT-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(F)(F)F)=CC=C2OC)=CC=C(C(O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-(trifluoromethyl)-

Comprehensive Overview of [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-(trifluoromethyl)- (CAS No. 1261998-93-9)

The compound [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-(trifluoromethyl)- (CAS No. 1261998-93-9) is a biphenyl derivative with significant applications in pharmaceutical and material science research. Its unique structure, featuring a methoxy group and a trifluoromethyl substituent, makes it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and advanced material development.

One of the key reasons for the growing attention toward [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-(trifluoromethyl)- is its role in the synthesis of bioactive molecules. The presence of the trifluoromethyl group enhances the metabolic stability and lipophilicity of derived compounds, which is crucial in medicinal chemistry. This aligns with current trends in drug development, where researchers focus on improving drug efficacy and reducing side effects. Searches for "trifluoromethyl in drug design" and "biphenyl derivatives in pharmaceuticals" have surged, reflecting this interest.

In addition to pharmaceutical applications, [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-(trifluoromethyl)- is also explored in material science. Its biphenyl core provides rigidity, while the methoxy and trifluoromethyl groups contribute to tunable electronic properties. This makes it a candidate for organic electronic devices, such as OLEDs and semiconductors. Queries like "biphenyl-based materials for electronics" and "role of trifluoromethyl in organic semiconductors" highlight the compound's relevance in cutting-edge technologies.

The synthesis of [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-(trifluoromethyl)- typically involves cross-coupling reactions, which are widely studied in organic chemistry. Researchers often search for "efficient synthesis of biphenyl carboxylic acids" or "cross-coupling reactions for trifluoromethyl compounds" to optimize production methods. The compound's stability under various conditions also makes it a preferred choice for further functionalization, enabling the creation of diverse derivatives.

Environmental and sustainability considerations are also driving interest in [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-(trifluoromethyl)-. With the rise of green chemistry, scientists are investigating eco-friendly synthesis routes and applications. Searches such as "sustainable synthesis of fluorinated biphenyls" and "green chemistry in pharmaceutical intermediates" underscore this trend. The compound's potential in biodegradable materials and low-toxicity formulations further enhances its appeal.

In summary, [1,1'-Biphenyl]-4-carboxylic acid, 2'-methoxy-5'-(trifluoromethyl)- (CAS No. 1261998-93-9) is a versatile compound with broad applications in pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features, including the methoxy and trifluoromethyl groups, make it a focal point for ongoing research. As industries and academia continue to explore its potential, this compound is poised to play a pivotal role in advancing scientific and technological innovations.